Potassium (t-butylaminomethyl)trifluoroborate
Overview
Description
Potassium (t-butylaminomethyl)trifluoroborate is a chemical compound used in various scientific and industrial applications . It is often used in laboratory settings .
Synthesis Analysis
Potassium trifluoroborates, including Potassium (t-butylaminomethyl)trifluoroborate, are often synthesized through a nickel-catalyzed Miyaura borylation of aryl and heteroaryl halides and pseudohalides using tetrahydroxydiboron . A simple transition-metal-free borylation reaction of aryl bromides with bis-boronic acid (BBA) provides arylboronic acids at mild temperatures directly without any deprotection steps and purified by conversion to trifluoroborate salts .Chemical Reactions Analysis
Potassium trifluoroborates are a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters. They are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions . They are versatile coupling partners and are present as reagents in a vast array of C–C bond forming reactions .Scientific Research Applications
Perovskite Solar Cells (PSCs) Enhancement
- Result : Highly efficient rigid and flexible inverted PSCs achieved PCEs of 24.99% and 23.48%, respectively. The unencapsulated PTFBK-modified device exhibited excellent thermal, humidity, and light stability .
Organotrifluoroborate Reactions
- Application : Potassium trifluoroborate salts play a crucial role in multicomponent reactions, enabling the synthesis of α-amino esters and other compounds .
Boronic Compounds Cross-Coupling
Safety and Hazards
Potassium (trifluoromethyl)trifluoroborate, a similar compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with target organs being the respiratory system .
Future Directions
Potassium trifluoroborates, including Potassium (t-butylaminomethyl)trifluoroborate, are emerging as a new class of nucleophilic boron reagents for Suzuki-Miyaura cross-coupling and Rh-catalyzed addition reactions . They are easily prepared, and most are indefinitely stable to air and moisture . This suggests a promising future for these compounds in various scientific and industrial applications.
properties
IUPAC Name |
potassium;(tert-butylamino)methyl-trifluoroboranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12BF3N.K/c1-5(2,3)10-4-6(7,8)9;/h10H,4H2,1-3H3;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCJYVRSNCKUPKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](CNC(C)(C)C)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12BF3KN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20670567 |
Source
|
| Record name | Potassium [(tert-butylamino)methyl](trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20670567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256366-05-8 |
Source
|
| Record name | Potassium [(tert-butylamino)methyl](trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20670567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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